Cas no 500539-08-2 (6-Chloro-9-isopropyl-9H-purine)
500539-08-2 structure
Product Name:6-Chloro-9-isopropyl-9H-purine
CAS No:500539-08-2
MF:C8H9ClN4
MW:196.63685965538
MDL:MFCD07440137
CID:829646
PubChem ID:414634
Update Time:2025-04-19
6-Chloro-9-isopropyl-9H-purine Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-9-isopropyl-9H-purine
- 6-chloro-9-(1-methylethyl)-9H-Purine
- 6-chloro-9-propan-2-ylpurine
- 9H-PURINE, 6-CHLORO-9-(1-METHYLETHYL)-
- 6-chloro-9-isopropylpurine
- 9-isopropyl-6-chloro-9H-purine
- AC1L9823
- F2124-0080
- BS-52966
- MFCD07440137
- Z1198173382
- 6-chloro-9-(propan-2-yl)-9H-purine
- RZIIMNOJHLWYNA-UHFFFAOYSA-N
- EN300-8083999
- CS-0154201
- DTXSID10328863
- SCHEMBL2475932
- AKOS000320483
- 500539-08-2
- DB-014636
-
- MDL: MFCD07440137
- Inchi: 1S/C8H9ClN4/c1-5(2)13-4-12-6-7(9)10-3-11-8(6)13/h3-5H,1-2H3
- InChI Key: RZIIMNOJHLWYNA-UHFFFAOYSA-N
- SMILES: ClC1=C2C(=NC=N1)N(C=N2)C(C)C
Computed Properties
- Exact Mass: 196.05177
- Monoisotopic Mass: 196.0515740g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 43.6Ų
Experimental Properties
- PSA: 43.6
6-Chloro-9-isopropyl-9H-purine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449040678-1g |
6-Chloro-9-isopropyl-9H-purine |
500539-08-2 | 95% | 1g |
$691.53 | 2023-09-01 | |
| Alichem | A449040678-5g |
6-Chloro-9-isopropyl-9H-purine |
500539-08-2 | 95% | 5g |
$1870.00 | 2023-09-01 | |
| Chemenu | CM138510-5g |
6-chloro-9-isopropyl-9H-purine |
500539-08-2 | 95% | 5g |
$518 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MD266-50mg |
6-Chloro-9-isopropyl-9H-purine |
500539-08-2 | 95% | 50mg |
222.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MD266-200mg |
6-Chloro-9-isopropyl-9H-purine |
500539-08-2 | 95% | 200mg |
488.0CNY | 2021-07-14 | |
| TRC | C276651-100mg |
6-chloro-9-isopropyl-9h-purine |
500539-08-2 | 100mg |
$ 95.00 | 2022-03-28 | ||
| TRC | C276651-500mg |
6-chloro-9-isopropyl-9h-purine |
500539-08-2 | 500mg |
$ 365.00 | 2022-03-28 | ||
| TRC | C276651-1g |
6-chloro-9-isopropyl-9h-purine |
500539-08-2 | 1g |
$ 570.00 | 2022-03-28 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD210722-100mg |
6-Chloro-9-isopropyl-9H-purine |
500539-08-2 | 95% | 100mg |
¥421.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD210722-250mg |
6-Chloro-9-isopropyl-9H-purine |
500539-08-2 | 95% | 250mg |
¥619.0 | 2024-04-18 |
6-Chloro-9-isopropyl-9H-purine Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
500539-08-2 (6-Chloro-9-isopropyl-9H-purine) Related Products
- 1258274-92-8(6-chloro-7-(1-methylethyl)-7H-Purine)
- 132332-65-1(6-chloro-9-cyclobutyl-9H-Purine)
- 203436-45-7(2,6-dichloro-9-(propan-2-yl)-9H-purine)
- 244030-28-2(6-chloro-9-isopropyl-purin-2-amine)
- 23191-87-9(9H-Purine,9,9'-ethylenebis[6-chloro- (7CI,8CI))
- 6627-30-1(6-Chloro-9-cyclopropyl-9H-purine)
- 5444-83-7( )
- 190655-14-2(2,6-dichloro-9-ethyl-9H-Purine)
- 6961-62-2(9H-Purine,6-chloro-9-cycloheptyl-)
- 91719-24-3(9H-Purine,9,9'-(1,3-propanediyl)bis[6-chloro-)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk